N-butyl-2-phenylacetamide
Cat. No. B7778905
M. Wt: 191.27 g/mol
InChI Key: JQZKYZUXIWDPAD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08822519B2
Procedure details
Phenylacetic acid (16 g, 117.6 mmol) and methanol (60 ml) were added to a 250 ml three-necked flask, followed by addition of 5 drops of concentrated sulphuric acid. The resulting solution was heated to reflux for 6 hours. Then, the mixture was cooled to room temperature, followed by adding n-butylamine (12 ml, 121.4 mmol), and heated to reflux for another 3 hours. After the reaction was completed, it was cooled to room temperature. Most of the solvent was removed by rotary vacuum evaporation, 30 ml of water was added thereinto, and the mixture was extracted with ethyl acetate (3×80 ml). The combined organic layer was dried over anhydrous magnesium sulfate, filtrated, and concentrated under reduced pressure to yield 15.9 g of N-n-butylphenylacetamide (white solid, yield: 70.4%).
Yield
70.4%
Identifiers
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REACTION_CXSMILES
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[C:1]1([CH2:7][C:8]([OH:10])=O)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[CH2:11]([NH2:15])[CH2:12][CH2:13][CH3:14]>S(=O)(=O)(O)O.CO>[CH2:11]([NH:15][C:8](=[O:10])[CH2:7][C:1]1[CH:2]=[CH:3][CH:4]=[CH:5][CH:6]=1)[CH2:12][CH2:13][CH3:14]
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Inputs
Step One
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Name
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|
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Quantity
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16 g
|
|
Type
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reactant
|
|
Smiles
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C1(=CC=CC=C1)CC(=O)O
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|
Name
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|
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Quantity
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60 mL
|
|
Type
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solvent
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Smiles
|
CO
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Step Two
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Name
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Quantity
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12 mL
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|
Type
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reactant
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|
Smiles
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C(CCC)N
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Step Three
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
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catalyst
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Smiles
|
S(O)(O)(=O)=O
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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|
Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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The resulting solution was heated
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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to reflux for 6 hours
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|
Duration
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6 h
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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heated
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TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
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to reflux for another 3 hours
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Duration
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3 h
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TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
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it was cooled to room temperature
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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Most of the solvent was removed by rotary vacuum evaporation, 30 ml of water
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ADDITION
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Type
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ADDITION
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|
Details
|
was added
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EXTRACTION
|
Type
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EXTRACTION
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|
Details
|
the mixture was extracted with ethyl acetate (3×80 ml)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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The combined organic layer was dried over anhydrous magnesium sulfate
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FILTRATION
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Type
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FILTRATION
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|
Details
|
filtrated
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
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concentrated under reduced pressure
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Outcomes
Product
|
Name
|
|
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Type
|
product
|
|
Smiles
|
C(CCC)NC(CC1=CC=CC=C1)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 15.9 g | |
| YIELD: PERCENTYIELD | 70.4% | |
| YIELD: CALCULATEDPERCENTYIELD | 70.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
